[4-(2-Oxopropyl)phenoxy]acetic acid

• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-[4-(2-oxopropyl)phenoxy]acetic acid
• InChI: InChI=1S/C11H12O4/c1-8(12)6-9-2-4-10(5-3-9)15-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key: MUNVKGDYHLVDGG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=C(C=C1)OCC(=O)O

Description

[4-(2-Oxopropyl)phenoxy]acetic acid is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl[4-(2-oxopropyl)phenoxy]acetate (Intermediate 110, 786 mg, 3.33 mmol) in THF (24 mL) water was added (12 mL) and the mixture was stirred for 10 min. Then, lithium hydroxide monohydrate (420 mg, 10.01 mmol) was added and stirring was continued for 3.5 hours at room temperature. THF was evaporated from the reaction mixture and water was added (25 mL). The solution was acidified with 5N HCl until pH 2 was reached and the aqueous phase was extracted with CH2Cl2 (3×30 mL). The resulting organic extract was washed with water and brine, dried over anhydrous sodium sulphate, filtered and concentrated under reduced pressure to give the title compound (392 mg, 57% yield).